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Compound of Interest

Compound Name: Boc-L-2-Cyanophenylalanine

Cat. No.: B1302857 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of commercial sources for Boc-L-2-Cyanophenylalanine, a crucial

building block in peptide synthesis. It also details experimental protocols for its application and

explores its relevance in studying signaling pathways.

Boc-L-2-Cyanophenylalanine is a non-natural amino acid derivative widely used in the

synthesis of peptides for various research and drug discovery applications.[1] The presence of

the cyano group on the phenyl ring offers unique properties, serving as a useful infrared probe

or a precursor for other functional groups, thereby enabling the creation of peptides with novel

characteristics.[1]

Commercial Availability
A variety of chemical suppliers offer Boc-L-2-Cyanophenylalanine, with differences in purity,

available quantities, and pricing. Below is a comparative table of offerings from prominent

vendors to aid in procurement decisions.
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Supplier Catalog Number Purity
Available
Quantities

Chem-Impex 12858
≥ 99% (Chiral HPLC,

HPLC)
250 mg, 1 g, 5 g, 25 g

Anaspec AS-53014-B1 ≥ 95% (HPLC) 1 g

AAPPTec UBF119 Not Specified 5 g, 25 g

Sichuan Shifang

Sangao Biochemical
Not Specified ≥ 99.0% (HPLC) Inquire for details

NINGBO INNO

PHARMCHEM

CO.,LTD.

Not Specified Not Specified Inquire for details

Physicochemical Properties
Property Value

CAS Number 216312-53-7[2]

Molecular Formula C₁₅H₁₈N₂O₄[2]

Molecular Weight 290.3 g/mol [2]

Appearance White to off-white powder[1]

Melting Point 90 - 97 °C[2]

Optical Rotation [α]²⁵_D = -33 ± 2º (c=1% in MeOH)[2]

Storage Conditions 0 - 8 °C[2]

Experimental Protocols: Incorporation into Peptides
via Solid-Phase Peptide Synthesis (SPPS)
The following is a generalized protocol for the incorporation of Boc-L-2-Cyanophenylalanine
into a peptide sequence using Boc-based solid-phase peptide synthesis (SPPS).
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Resin Preparation and Swelling
Resin Selection: A suitable resin for Boc-SPPS, such as Merrifield resin, is chosen based on

the desired C-terminal functionality (acid or amide).

Swelling: The resin is swelled in a suitable solvent, typically dichloromethane (DCM), for 30-

60 minutes prior to the first amino acid coupling.

Boc Deprotection
The N-terminal Boc protecting group of the resin-bound amino acid or peptide is removed to

allow for the coupling of the next amino acid.

Reagent: A solution of 50% trifluoroacetic acid (TFA) in DCM is commonly used.[3]

Procedure:

Wash the resin with DCM (3x).

Add the 50% TFA/DCM solution to the resin and agitate for 5 minutes.

Drain the TFA solution.

Add a fresh portion of the 50% TFA/DCM solution and agitate for an additional 20-25

minutes.[3]

Drain the deprotection solution and wash the resin thoroughly with DCM (5x) to remove

residual TFA.

Neutralization
The protonated N-terminus resulting from the acidic deprotection step is neutralized to the free

amine to enable the subsequent coupling reaction.

Reagent: A solution of 10% N,N-diisopropylethylamine (DIEA) in DCM.

Procedure:

Add the 10% DIEA/DCM solution to the resin and agitate for 2 minutes.
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Drain the neutralization solution.

Repeat the neutralization step.

Wash the resin with DCM (5x) to remove excess base.

Amino Acid Coupling
Boc-L-2-Cyanophenylalanine is coupled to the deprotected N-terminus of the growing peptide

chain.

Reagents:

Boc-L-2-Cyanophenylalanine (3 equivalents relative to resin loading).

A coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) (3 equivalents).

An activator, such as 1-hydroxybenzotriazole (HOBt), can be included to minimize

racemization.

Procedure:

In a separate vessel, dissolve Boc-L-2-Cyanophenylalanine in a minimal amount of

dimethylformamide (DMF).

Add the dissolved amino acid to the neutralized resin.

In another vessel, dissolve the coupling agent (e.g., DCC) in DCM.

Add the coupling agent solution to the reaction vessel containing the resin and amino acid.

Agitate the reaction mixture for 2-4 hours at room temperature.

Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser

test. A negative result (yellow beads) indicates a successful coupling.

After completion, drain the coupling solution and wash the resin with DMF (3x) and DCM

(3x).
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This cycle of deprotection, neutralization, and coupling is repeated for each subsequent amino

acid in the desired peptide sequence.

Final Cleavage and Deprotection
Once the peptide synthesis is complete, the peptide is cleaved from the resin, and all side-

chain protecting groups are removed.

Reagent: Anhydrous hydrogen fluoride (HF) is the traditional reagent for cleaving peptides

from Merrifield resins in Boc-SPPS. This reaction requires specialized equipment and

stringent safety precautions.

Scavengers: Scavengers, such as anisole or cresol, are added to the cleavage cocktail to

trap reactive carbocations generated during the cleavage process, thereby preventing side

reactions with sensitive amino acid residues like methionine and tryptophan.

Visualization of Experimental Workflow and
Signaling Pathway
To visually represent the processes involved, the following diagrams have been generated

using Graphviz.
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Boc-SPPS Workflow for Incorporating Boc-L-2-Cyanophenylalanine.

The incorporation of cyanophenylalanine into peptides can be instrumental in probing biological

systems. For instance, peptides containing this modified amino acid can be used to study
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protein-protein interactions within a signaling cascade, such as a G-protein coupled receptor

(GPCR) pathway. The cyano group can serve as a unique spectroscopic marker.
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Conceptual GPCR Signaling Pathway with a Cyanophenylalanine-Containing Peptide Ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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